Cas no 19863-06-0 (Benzoic acid,3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo-)

• Product Name: Benzoic acid,3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo-
• CAS No: 19863-06-0
• MF: C₁₁H₉I₃N₂O₅
• MW: 629.912979841232
• CID: 145208
• PubChem ID: 208823
• Update Time: 2025-04-19

Benzoic acid,3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo-
• 3-acetamido-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodobenzoic acid
• 3-acetylamino-5-glycoloylamino-2,4,6-triiodo-benzoic acid
• 3-Acetylamino-5-glykoloylamino-2,4,6-trijod-benzoesaeure
• ioxotrizoic acid
• UNII-4H2LVB8X5O
• Ioxotrizoic
• 3-(Acetylamino)-5-[(hydroxyacetyl)amino]-2,4,6-triiodobenzoic acid
• H-248AB
• SH-2.1139
• CHEMBL2106369
• SH-2.1139/H 248 AB
• Benzoic acid, 3-(acetylamino)-5-[(2-hydroxyacetyl)amino]-2,4,6-triiodo-
• 2-Acetamido-5-glycolamido-2,4,6-triiodobenzoic acid
• SCHEMBL37821
• Q27259578
• Ioxotrizoic acid [USAN:INN]
• D04600
• IOXOTRIZOIC ACID [USAN]
• Benzoic acid, 3-(acetylamino)-5-((hydroxyacetyl)amino)-2,4,6-triiodo-
• Ioxotrizoic acid (USAN/INN)
• 19863-06-0
• DTXSID10173618
• H248 AB
• 3-Acetamido-5-glycolamido-2,4,6-triiodobenzoic acid
• 4H2LVB8X5O
• SH 2.1139/H 248 AB
• NS00122850
• IOXOTRIZOIC ACID [INN]
• SH-2.1139/H-248AB

• Inchi： 1S/C11H9I3N2O5/c1-3(18)15-9-6(12)5(11(20)21)7(13)10(8(9)14)16-4(19)2-17/h17H,2H2,1H3,(H,15,18)(H,16,19)(H,20,21)
• InChI Key： KISFRFNQZTVXGT-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(C(=O)O)=C(C=1NC(CO)=O)I)I)NC(C)=O

Computed Properties

• Exact Mass: 629.76500
• Monoisotopic Mass: 629.765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• XLogP3: 1.1

Experimental Properties

• Density: 2.716
• Boiling Point: 660.2°Cat760mmHg
• Flash Point: 353.1°C
• Refractive Index: 1.831
• PSA: 115.73000
• LogP: 2.23380